2-(pyrimidin-2-ylamino)-N-(4-sulfamoylbenzyl)thiazole-4-carboxamide

• IUPAC Name: 2-(pyrimidin-2-ylamino)-N-[(4-sulfamoylphenyl)methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H14N6O3S2/c16-26(23,24)11-4-2-10(3-5-11)8-19-13(22)12-9-25-15(20-12)21-14-17-6-1-7-18-14/h1-7,9H,8H2,(H,19,22)(H2,16,23,24)(H,17,18,20,21)
• InChI Key: DZFALPBBJOIRSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)NC2=NC(=CS2)C(=O)NCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C15H14N6O3S2
• Molecular Weight: 390.4 g/mol

Description

2-(pyrimidin-2-ylamino)-N-(4-sulfamoylbenzyl)thiazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound belongs to the class of thiazole derivatives and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Sulfonamides: Broad Applications in Medicinal Chemistry

Sulfonamides, characterized by the presence of a sulfonamide group, are a versatile class of compounds with a wide range of medicinal applications. These include roles as diuretics, carbonic anhydrase inhibitors, antiepileptics, antipsychotics, and COX2 inhibitors, among others. Novel sulfonamides continue to be investigated for their potential in treating various conditions, demonstrating the ongoing relevance of this structural motif in drug development. The research highlights the continuous exploration of sulfonamides to target specific enzymes or receptors, such as tumor-associated carbonic anhydrase isoforms, for therapeutic purposes, including antiglaucoma treatments and antitumor agents (Carta, Scozzafava, & Supuran, 2012).

Pyrimidine-Based Optical Sensors and Biological Applications

Pyrimidine derivatives, including the mentioned compound, are of significant interest not only for their potential therapeutic applications but also for their use in the development of optical sensors. These compounds have been explored for their sensing capabilities, leveraging the ability of pyrimidine moieties to form coordination and hydrogen bonds. This attribute makes them suitable for designing sensors while maintaining relevance in biological and medicinal contexts (Jindal & Kaur, 2021).

Biologically Active Pyrimidine Appended Compounds

The exploration of pyrimidine-appended compounds extends to various biological activities, underlining the versatility of pyrimidine as a core structure in medicinal chemistry. These compounds have been studied across a range of applications, from optoelectronic materials to potential antitumor agents, showcasing the broad utility and interest in pyrimidine-based research for scientific and technological advancements (Lipunova, Nosova, Charushin, & Chupakhin, 2018).